![molecular formula C13H8BrNO4S2 B284905 4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide](/img/structure/B284905.png)
4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide
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Overview
Description
4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide is a chemical compound that has been widely studied for its potential in various scientific research applications. It is a sulfonamide derivative that has shown promising results in the field of medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of 4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide involves the inhibition of carbonic anhydrase IX (CA IX). CA IX is an enzyme that is overexpressed in many types of cancer and plays a critical role in tumor growth and survival. Inhibition of CA IX by this compound leads to a decrease in pH and an increase in hypoxia within the tumor microenvironment, which ultimately results in reduced tumor growth and improved efficacy of chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of carbonic anhydrase IX (CA IX). Inhibition of CA IX leads to a decrease in pH and an increase in hypoxia within the tumor microenvironment, which ultimately results in reduced tumor growth and improved efficacy of chemotherapy and radiation therapy. Additionally, this compound has been shown to have anti-inflammatory and anti-angiogenic properties, which may further contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide is its potent inhibition of carbonic anhydrase IX (CA IX), which makes it a promising candidate for the development of anticancer drugs. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may make it difficult to administer in vivo. Additionally, more research is needed to fully understand the potential side effects and toxicity of this compound.
Future Directions
There are several future directions for the research of 4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide. One potential direction is the development of more potent and selective inhibitors of carbonic anhydrase IX (CA IX) based on the structure of this compound. Additionally, more research is needed to fully understand the potential therapeutic applications of this compound in various types of cancer. Finally, more studies are needed to fully understand the potential side effects and toxicity of this compound, as well as its pharmacokinetic properties.
Synthesis Methods
The synthesis of 4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide involves the reaction between 4-bromobenzenesulfonyl chloride and 2-oxo-1,3-benzoxathiole-5-sulfonamide. This reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is a white crystalline solid that is purified by recrystallization.
Scientific Research Applications
4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide has been extensively studied for its potential in the field of medicinal chemistry and drug discovery. It has been found to be a potent inhibitor of carbonic anhydrase IX (CA IX), which is a tumor-associated enzyme that is overexpressed in many types of cancer. Inhibition of CA IX has been shown to reduce tumor growth and improve the efficacy of chemotherapy and radiation therapy.
Properties
Molecular Formula |
C13H8BrNO4S2 |
---|---|
Molecular Weight |
386.2 g/mol |
IUPAC Name |
4-bromo-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide |
InChI |
InChI=1S/C13H8BrNO4S2/c14-8-1-4-10(5-2-8)21(17,18)15-9-3-6-11-12(7-9)20-13(16)19-11/h1-7,15H |
InChI Key |
DLHYWOLMBWNXIY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1S(=O)(=O)NC2=CC3=C(C=C2)OC(=O)S3)Br |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NC2=CC3=C(C=C2)OC(=O)S3)Br |
Origin of Product |
United States |
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